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Introduction

CD73, also known as ecto-5'-nucleotidase (NT5E), is a cell-surface enzyme that plays a critical
role in extracellular adenosine production.[1] It catalyzes the dephosphorylation of adenosine
monophosphate (AMP) to adenosine.[1][2] This adenosinergic pathway is a key regulator of
immune responses. In the tumor microenvironment, elevated levels of adenosine suppress the
activity of immune cells, allowing cancer cells to evade immune destruction.[1][3]
Consequently, inhibiting CD73 is a promising therapeutic strategy in immuno-oncology.[1][3]

MethADP (Adenosine 5'-(a,B-methylene)diphosphate) triammonium is a known inhibitor of
CD73.[4][5][6] This application note provides a detailed protocol for measuring the inhibitory
activity of MethADP triammonium against CD73 using a colorimetric assay that detects the
inorganic phosphate produced from AMP hydrolysis. The most common and robust method for
this is the malachite green assay.[7][8][9][10][11]

Principle of the Assay
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The enzymatic activity of CD73 is determined by measuring the amount of inorganic phosphate
(Pi) released from the hydrolysis of AMP. The malachite green assay is a sensitive colorimetric
method for quantifying free orthophosphate.[7][10] In an acidic solution, molybdate and
malachite green form a complex with inorganic phosphate, resulting in a green-colored
solution. The intensity of the color, measured by absorbance at approximately 620-630 nm, is
directly proportional to the phosphate concentration.[7][9][11] By measuring the reduction in
phosphate production in the presence of an inhibitor like MethADP triammonium, the
inhibitory potency (e.g., IC50) can be determined.

Signaling Pathway and Inhibition

The generation of immunosuppressive adenosine in the tumor microenvironment is a multi-step
process. Extracellular ATP and ADP are converted to AMP by the ectonucleotidase CD39.
Subsequently, CD73 hydrolyzes AMP to adenosine. MethADP, being a non-hydrolyzable
analog of AMP, acts as a competitive inhibitor of CD73, blocking the production of adenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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